Cas no 361470-86-2 (4-benzyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-benzyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 361470-86-2
• MF: C₂₃H₁₇FN₂OS
• MW: 388.457287549973
• CID: 6535900
• Update Time: 2025-11-07

4-benzyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide
• Benzamide, N-[4-(4-fluorophenyl)-2-thiazolyl]-4-(phenylmethyl)-

• Inchi： 1S/C23H17FN2OS/c24-20-12-10-18(11-13-20)21-15-28-23(25-21)26-22(27)19-8-6-17(7-9-19)14-16-4-2-1-3-5-16/h1-13,15H,14H2,(H,25,26,27)
• InChI Key： WYURYTJLXIUASV-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(F)C=C2)=CS1)(=O)C1=CC=C(CC2=CC=CC=C2)C=C1

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• pka: 7.16±0.50(Predicted)

Additional information on 4-benzyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide

4-Benzyl-N-4-(4-Fluorophenyl)-1,3-Thiazol-2-Ylbenzamide: A Comprehensive Overview

The compound with CAS No 361470-86-2, commonly referred to as 4-benzyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of benzamide, featuring a thiazole ring and a fluorophenyl group, which contribute to its distinctive chemical characteristics. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The thiazole ring in this compound plays a crucial role in its chemical reactivity and biological activity. Thiazoles are known for their ability to act as hydrogen bond donors and acceptors, which enhances their interactions with biological molecules. The presence of the fluorophenyl group further modulates the electronic properties of the molecule, making it more versatile in binding to specific targets. This combination of structural features has led researchers to explore its potential as a lead compound in medicinal chemistry.

Recent advancements in computational chemistry have enabled scientists to predict the binding affinity of 4-benzyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide with various protein targets. For instance, molecular docking studies have revealed its potential to inhibit enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to penetrate cellular membranes efficiently makes it a promising candidate for drug delivery systems.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. Its thiazole moiety contributes to its stability under harsh conditions, making it suitable for applications in high-performance polymers and advanced materials. Researchers have explored its use in creating self-healing materials and sensors that can detect environmental changes with high precision.

The synthesis of CAS No 361470-86-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. This has facilitated its application in both academic research and industrial settings.

Furthermore, the compound's fluorescence properties have been leveraged in bioimaging applications. Its ability to emit light upon excitation has made it a valuable tool for tracking cellular processes and monitoring drug delivery mechanisms in real-time. This dual functionality as both a therapeutic agent and a diagnostic tool underscores its versatility in biomedical research.

In conclusion, 4-benzyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide (CAS No 361470-86-2) is a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical structure, combined with recent advancements in research methodologies, positions it as a key player in the development of innovative solutions for healthcare and materials science. Continued exploration into its properties will undoubtedly unlock new avenues for its application in the coming years.